2-Hydroxy-3-(methylamino)benzaldehyde

• CAS No.: 1243409-86-0
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: 2-hydroxy-3-(methylamino)benzaldehyde
• InChI: InChI=1S/C8H9NO2/c1-9-7-4-2-3-6(5-10)8(7)11/h2-5,9,11H,1H3
• InChI Key: RQRRVJFHTMXQJC-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=CC(=C1O)C=O

Description

2-Hydroxy-3-(methylamino)benzaldehyde (CAS: 1243409-86-0) is an aromatic aldehyde derivative featuring a hydroxyl (-OH) group at position 2 and a methylamino (-NHCH₃) group at position 3 on the benzaldehyde backbone. Its molecular formula is C₈H₉NO₂, with a molecular weight of 151.16 g/mol. The methylamino group introduces hydrogen-bonding capability and basicity, distinguishing it from other hydroxybenzaldehyde analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-3-(methylamino)benzaldehyde can be achieved through several methods. One common approach involves the reaction of 2-hydroxybenzaldehyde with methylamine under controlled conditions. The reaction typically requires a solvent such as ethanol and is carried out at a temperature range of 50-60°C. The product is then purified through recrystallization or chromatography techniques.

Industrial Production Methods

In an industrial setting, the production of 2-Hydroxy-3-(methylamino)benzaldehyde may involve more efficient and scalable methods. One such method includes the use of continuous flow reactors, which allow for better control over reaction parameters and higher yields. Additionally, the use of catalysts can enhance the reaction rate and selectivity, making the process more cost-effective.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-3-(methylamino)benzaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or quinones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol group.

Substitution: The hydroxyl and methylamino groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions under basic or acidic conditions.

Major Products

Oxidation: Produces carboxylic acids or quinones.

Reduction: Produces alcohols.

Substitution: Produces various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-Hydroxy-3-(methylamino)benzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential role in enzyme inhibition and as a probe for biological assays.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of dyes, fragrances, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Hydroxy-3-(methylamino)benzaldehyde involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their catalytic activity. The compound can also interact with cellular pathways, leading to changes in cell signaling and function. These interactions are often mediated by the hydroxyl and methylamino groups, which can form hydrogen bonds and other interactions with target molecules.

Comparison with Similar Compounds

4-Hydroxy-3-methoxy-2-methylbenzaldehyde (2-Methylvanillin)

• Structure : A hydroxyl group at position 4, methoxy (-OCH₃) at position 3, and methyl (-CH₃) at position 2.
• Molecular Formula : C₉H₁₀O₃ (166.17 g/mol).
• Key Differences: The methoxy group is a stronger electron donor than methylamino, affecting electronic distribution and reactivity. Applications: Primarily used as a flavoring agent (vanillin analog) rather than in medicinal chemistry .

2-Hydroxy-3-(3-hydroxyphenyl)benzaldehyde

• Structure : Hydroxyl groups at positions 2 and 3', with an additional phenyl ring at position 3.
• Molecular Formula : C₁₃H₁₀O₃ (214.22 g/mol).
• Key Differences: The extended conjugation from the biphenyl system enhances UV absorption and stability.

2-Hydroxy-3-methoxymethyl-5-methylbenzaldehyde

• Structure : Hydroxyl at position 2, methoxymethyl (-CH₂OCH₃) at position 3, and methyl at position 4.
• Molecular Formula : C₁₀H₁₂O₃ (180.20 g/mol).
• Key Differences: The methoxymethyl group is more sterically hindered than methylamino, limiting accessibility in catalytic or enzymatic reactions. Intramolecular hydrogen bonding between -OH and aldehyde stabilizes the structure, a feature shared with the target compound .

4-{2-Hydroxy-3-[(propan-2-yl)amino]propoxy}benzaldehyde

• Structure : A propoxy linker with a secondary amine (-NHCH(CH₃)₂) at position 3 and hydroxyl at position 2.
• Molecular Formula: C₁₃H₁₉NO₃ (237.29 g/mol).
• The secondary amine offers stronger basicity than the primary methylamino group in the target compound, altering pH-dependent solubility .

Physicochemical and Pharmacological Properties

Electronic Effects and Reactivity

• 2-Hydroxy-3-(methylamino)benzaldehyde: The -NHCH₃ group donates electrons via resonance and inductive effects, activating the aromatic ring toward electrophilic substitution at positions 4 and 5. The hydroxyl group further enhances reactivity through hydrogen bonding .
• Methoxy-containing analogs: Methoxy groups deactivate the ring via resonance, directing substitution to positions 5 and 6. This contrasts with the methylamino group’s activation .

Hydrogen Bonding and Solubility

• The methylamino group in the target compound acts as a hydrogen-bond donor and acceptor, improving aqueous solubility compared to methoxy or methyl analogs. For example, 2-methylvanillin (logP ~1.2) is less polar than 2-Hydroxy-3-(methylamino)benzaldehyde (predicted logP ~0.8) .